Cas no 510740-00-8 (1-(2-Fluoro-benzylamino)-propan-2-ol)

1-(2-Fluoro-benzylamino)-propan-2-ol structure
510740-00-8 structure
Product Name:1-(2-Fluoro-benzylamino)-propan-2-ol
CAS No:510740-00-8
MF:C10H14FNO
MW:183.22266626358
CID:3078528
PubChem ID:3151937
Update Time:2025-08-05

1-(2-Fluoro-benzylamino)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzylamino)-propan-2-ol
    • SB84850
    • 1-((2-Fluorobenzyl)amino)propan-2-ol
    • CS-0363259
    • AKOS017269277
    • DB-017128
    • 1-([(2-fluorophenyl)methyl]amino)propan-2-ol
    • 1-{[(2-fluorophenyl)methyl]amino}propan-2-ol
    • MFCD03724648
    • AKOS000301011
    • STK386979
    • 510740-00-8
    • 1-[(2-fluorobenzyl)amino]propan-2-ol
    • MDL: MFCD03724648
    • Inchi: 1S/C10H14FNO/c1-8(13)6-12-7-9-4-2-3-5-10(9)11/h2-5,8,12-13H,6-7H2,1H3
    • InChI Key: RDXJXBHOADGGBR-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC(C)O

Computed Properties

  • Exact Mass: 183.105942232Da
  • Monoisotopic Mass: 183.105942232Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.3Ų

1-(2-Fluoro-benzylamino)-propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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